Cas no 1159694-98-0 (Ethyl 2-Amino-5-{(2-chlorophenyl)aminocarbonyl}-4-methylthiophene-3-carboxylate)

• Product Name: Ethyl 2-Amino-5-{(2-chlorophenyl)aminocarbonyl}-4-methylthiophene-3-carboxylate
• CAS No: 1159694-98-0
• MF: C₁₅H₁₅ClN₂O₃S
• MW: 338.809201478958
• MDL: MFCD01151610
• CID: 4682031
• Update Time: 2025-10-30

Ethyl 2-Amino-5-{(2-chlorophenyl)aminocarbonyl}-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-AMINO-5-{[(2-CHLOROPHENYL)AMINO]CARBONYL}-4-METHYLTHIOPHENE-3-CARBOXYLATE
• ethyl 2-amino-5-[(2-chlorophenyl)carbamoyl]-4-methylthiophene-3-carboxylate
• Ethyl 2-amino-5-((2-chlorophenyl)carbamoyl)-4-methylthiophene-3-carboxylate
• Ethyl 2-amino-5-([(2-chlorophenyl)amino]carbonyl)-4-methylthiophene-3-carboxylate
• STK801708
• BBL002351
• R4238
• 3-thiophenecarboxylic acid, 2-amino-5-[[(2-chlorop
• Ethyl 2-Amino-5-{(2-chlorophenyl)aminocarbonyl}-4-methylthiophene-3-carboxylate

• MDL： MFCD01151610
• Inchi： 1S/C15H15ClN2O3S/c1-3-21-15(20)11-8(2)12(22-13(11)17)14(19)18-10-7-5-4-6-9(10)16/h4-7H,3,17H2,1-2H3,(H,18,19)
• InChI Key： ITXFMDLPXNTRBT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1=C(C)C(C(=O)OCC)=C(N)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 424
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Ethyl 2-Amino-5-{(2-chlorophenyl)aminocarbonyl}-4-methylthiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-Amino-5-{(2-chlorophenyl)aminocarbonyl}-4-methylthiophene-3-carboxylate (CAS No. 1159694-98-0)

Ethyl 2-Amino-5-{(2-chlorophenyl)aminocarbonyl}-4-methylthiophene-3-carboxylate (CAS No. 1159694-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thiophene derivative is characterized by its 2-chlorophenyl and ethyl carboxylate functional groups, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of heterocyclic compounds.

The compound's CAS No. 1159694-98-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, featuring a thiophene core with amino and carbonyl substituents, makes it a versatile intermediate in organic synthesis. Recent studies highlight its relevance in medicinal chemistry, where it is explored for its potential bioactivity, including anti-inflammatory and antimicrobial properties. This aligns with the growing demand for novel small-molecule therapeutics in the pharmaceutical industry.

In the context of green chemistry, Ethyl 2-Amino-5-{(2-chlorophenyl)aminocarbonyl}-4-methylthiophene-3-carboxylate has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production to minimize waste and energy consumption, addressing the industry's shift toward eco-friendly processes. This focus resonates with current trends in AI-driven drug discovery, where computational tools are used to predict the compound's reactivity and optimize its synthetic pathways.

From a commercial perspective, the compound's patent landscape and supply chain dynamics are of interest to stakeholders. Its availability from specialized chemical suppliers and its role in custom synthesis projects underscore its niche market value. Additionally, its stability under various storage conditions makes it a reliable candidate for long-term research applications.

As the scientific community continues to explore thiophene-based derivatives, Ethyl 2-Amino-5-{(2-chlorophenyl)aminocarbonyl}-4-methylthiophene-3-carboxylate remains a focal point for innovation. Its potential applications in catalysis and material science further expand its utility beyond traditional domains. For researchers seeking high-purity intermediates, this compound offers a compelling combination of structural diversity and functional versatility.

In summary, CAS No. 1159694-98-0 represents a critical tool in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug development, sustainable chemistry, and material innovation ensures its continued prominence in scientific discourse. Future studies may uncover additional functionalities, solidifying its position as a cornerstone in synthetic organic chemistry.